Cas no 54561-67-0 (Propanedinitrile, [(ethylthio)(methylthio)methylene]-)

Propanedinitrile, [(ethylthio)(methylthio)methylene]- structure
54561-67-0 structure
Product name:Propanedinitrile, [(ethylthio)(methylthio)methylene]-
CAS No:54561-67-0
MF:C7H8N2S2
MW:184.281818389893
CID:354238
PubChem ID:71364617

Propanedinitrile, [(ethylthio)(methylthio)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [(ethylthio)(methylthio)methylene]-
    • 2-[ethylsulfanyl(methylsulfanyl)methylidene]propanedinitrile
    • DTXSID70788080
    • [(Ethylsulfanyl)(methylsulfanyl)methylidene]propanedinitrile
    • 54561-67-0
    • Inchi: InChI=1S/C7H8N2S2/c1-3-11-7(10-2)6(4-8)5-9/h3H2,1-2H3
    • InChI Key: PUNILUNQSMFAJQ-UHFFFAOYSA-N
    • SMILES: CCS/C(=C(\C#N)/C#N)/SC

Computed Properties

  • Exact Mass: 184.01304
  • Monoisotopic Mass: 184.01289061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.2Ų
  • XLogP3: 1.7

Experimental Properties

  • PSA: 47.58

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